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Compound of Interest

Compound Name: 5-Bromo-3-methyl-1h-indole

Cat. No.: B157855 Get Quote

An In-depth Technical Guide to 5-bromo-3-
methyl-1H-indole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-bromo-3-methyl-1H-indole, a

halogenated indole derivative of significant interest in medicinal chemistry and materials

science. This document details its chemical structure, physicochemical properties, spectral

data, synthesis protocols, and the broader biological context of 5-bromo-indole derivatives.

Core Compound Structure and Chemical Formula
5-bromo-3-methyl-1H-indole is a heterocyclic aromatic organic compound. It consists of a

bicyclic structure, featuring a fused benzene ring and a pyrrole ring, with a bromine atom

substituted at the 5-position of the indole nucleus and a methyl group at the 3-position.

Chemical Formula: C₉H₈BrN[1]

IUPAC Name: 5-bromo-3-methyl-1H-indole[1]

CAS Number: 10075-48-6[1]

Molecular Weight: 210.07 g/mol [1]
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SMILES: CC1=CNC2=C1C=C(C=C2)Br[1]

InChI Key: GDQXDVJFMLNXHX-UHFFFAOYSA-N[1]

Below is a diagram illustrating the logical relationship of the compound's identifiers.
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Logical Identifiers for 5-bromo-3-methyl-1H-indole

Chemical Identifiers Line Notations

5-bromo-3-methyl-1H-indole

IUPAC Name
5-bromo-3-methyl-1H-indole

named as

CAS Number
10075-48-6

registered as

Chemical Formula
C₉H₈BrN

composed of

SMILES
CC1=CNC2=C1C=C(C=C2)Br

represented by

InChIKey
GDQXDVJFMLNXHX-UHFFFAOYSA-N

hashed to
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Synthesis Workflow for 5-bromo-3-methyl-1H-indole

Reaction

Work-up & Purification

Start

1. Prepare refluxing
suspension of LiAlH₄

in anhydrous THF.

End
(Pure Product)

2. Add solution of
5-bromo-1H-indole-3-carboxaldehyde

in THF.

3. Reflux for 8 hours.

4. Cool and quench
with diethyl ether.

5. Acidify with HCl
and extract with
ethyl acetate.

6. Wash organic layer
with H₂O and brine.

7. Dry (Na₂SO₄), filter,
and concentrate.

8. Purify by silica
gel chromatography.
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Biological Activities of the 5-Bromo-Indole Scaffold

Therapeutic Potential

Example Mechanisms of Action

5-Bromo-Indole Scaffold

Anticancer Antiviral Antimicrobial Neuroprotective

EGFR Inhibition IDO Inhibition Reverse Transcriptase
Inhibition

Nrf2 Pathway
Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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